Cas no 1219960-87-8 (N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine)

• Product Name: N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine
• CAS No: 1219960-87-8
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 4687236
• Update Time: 2025-11-02

N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N,N-DIALLYL-5-BROMO-4-METHYL-2-PYRIDINAMINE
• 5-bromo-4-methyl-N,N-bis(prop-2-en-1-yl)pyridin-2-amine
• N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine

• Inchi： 1S/C12H15BrN2/c1-4-6-15(7-5-2)12-8-10(3)11(13)9-14-12/h4-5,8-9H,1-2,6-7H2,3H3
• InChI Key： HEHHUBAVUJIBJQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N(CC=C)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Topological Polar Surface Area: 16.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.6±42.0 °C at 760 mmHg
• Flash Point: 164.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine

N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine (CAS 1219960-87-8): A Comprehensive Overview

N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine (CAS 1219960-87-8) is a specialized pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by its brominated pyridine core and diallylamino substituents, offers a versatile platform for further chemical modifications and research. In this article, we will delve into the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular structure of N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine features a 5-bromo-4-methylpyridine backbone with N,N-diallyl substitution at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it valuable for pharmaceutical intermediates and agrochemical research. Recent studies have highlighted its potential as a building block for heterocyclic compounds, particularly in the development of novel crop protection agents and biologically active molecules.

From a synthetic chemistry perspective, CAS 1219960-87-8 represents an interesting case study in halogenated pyridine chemistry. The presence of both bromine and methyl groups on the pyridine ring creates opportunities for various cross-coupling reactions, which are currently hot topics in medicinal chemistry and material science. Researchers are particularly interested in how the diallylamino group influences the compound's reactivity in palladium-catalyzed reactions, a subject frequently searched in academic databases.

The applications of N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine extend beyond traditional chemical synthesis. In the field of organic electronics, this compound has shown promise as a precursor for conducting polymers and organic semiconductors. Its molecular architecture, combining electron-withdrawing bromine and electron-donating diallylamino groups, creates an interesting push-pull system that could be exploited in optoelectronic devices - a rapidly growing area of research according to recent publication trends.

Market analysis reveals growing demand for specialty pyridine derivatives like CAS 1219960-87-8, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's versatility as a chemical intermediate makes it valuable for custom synthesis and contract research organizations. Current price trends for brominated pyridine compounds show steady growth, reflecting their importance in modern drug discovery pipelines and crop science innovations.

Quality control and characterization of N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine typically involve advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to ensure the compound meets research-grade standards. These analytical methods are frequently searched by quality control professionals working with heterocyclic compounds, making this information valuable for SEO optimization.

Storage and handling recommendations for CAS 1219960-87-8 follow standard protocols for organobromine compounds. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere is recommended to maintain stability. These practical considerations are often overlooked in technical literature but represent common search queries from laboratory personnel.

Future research directions for N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine may explore its potential in catalysis and coordination chemistry. The diallylamino group could serve as a ligand for transition metals, opening possibilities in homogeneous catalysis - a trending topic in green chemistry. Additionally, its application in click chemistry transformations could be investigated, given the growing interest in bioorthogonal reactions for biological labeling.

In conclusion, N,N-Diallyl-5-bromo-4-methyl-2-pyridinamine (CAS 1219960-87-8) represents a versatile and valuable pyridine derivative with wide-ranging applications in pharmaceutical research, agrochemical development, and material science. Its unique combination of bromine substitution and diallylamino functionality makes it particularly interesting for modern synthetic challenges. As research continues to uncover new applications for this compound, its importance in specialized chemical markets is likely to grow.